Cas no 1222-47-5 (2,4-diphenylpentanedinitrile)

2,4-diphenylpentanedinitrile structure
2,4-diphenylpentanedinitrile structure
Product Name:2,4-diphenylpentanedinitrile
CAS No:1222-47-5
MF:C17H14N2
MW:246.306463718414
CID:2617912
PubChem ID:11218829
Update Time:2025-04-21

2,4-diphenylpentanedinitrile Chemical and Physical Properties

Names and Identifiers

    • 2,4-diphenylpentanedinitrile
    • 2,4-diphenyl-pentanedinitrile
    • 1222-47-5
    • SCHEMBL1344877
    • Pentanedinitrile, 2,4-diphenyl-
    • DTXSID70459142
    • Inchi: 1S/C17H14N2/c18-12-16(14-7-3-1-4-8-14)11-17(13-19)15-9-5-2-6-10-15/h1-10,16-17H,11H2
    • InChI Key: BWTDTZJEXARMAO-UHFFFAOYSA-N
    • SMILES: N#CC(C1C=CC=CC=1)CC(C#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.115698455Da
  • Monoisotopic Mass: 246.115698455Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 47.6Ų
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